Cas no 1188244-51-0 (6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine)

• Product Name: 6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine
• CAS No: 1188244-51-0
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 2615942
• PubChem ID: 54776023
• Update Time: 2025-06-21

6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine
• AB63985
• 966-797-0
• AKOS005265859
• EN300-1244378
• 1188244-51-0

• Inchi： 1S/C10H12ClN/c1-12-10-5-3-7-2-4-8(11)6-9(7)10/h2,4,6,10,12H,3,5H2,1H3
• InChI Key： MDCGEWCRGNLLKV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CC2)NC

Computed Properties

• Exact Mass: 181.0658271Da
• Monoisotopic Mass: 181.0658271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine

Introduction to 6-Chloro-N-Methyl-2,3-Dihydro-1H-Inden-1-Amine (CAS No. 1188244-51-0)

6-Chloro-N-Methyl-2,3-dihydro-1H-inden-1-amine (CAS No. 1188244-51-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study in recent years.

The chemical structure of 6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine consists of an indanone framework with a chloro substituent at the 6-position and a methylamino group at the 1-position. The indanone scaffold is known for its versatility in drug design, as it can be readily modified to enhance pharmacological properties such as solubility, stability, and bioavailability.

Recent studies have explored the pharmacological properties of 6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine, particularly its potential as a therapeutic agent. One notable area of research is its activity as a serotonin reuptake inhibitor (SRI). Serotonin reuptake inhibitors are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The ability of 6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine to modulate serotonin levels in the brain makes it a promising candidate for further development in this therapeutic area.

In addition to its potential as an SRI, 6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The safety profile of 6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine is another critical aspect of its evaluation. Toxicity studies have indicated that this compound exhibits low toxicity at therapeutic doses, which is a favorable characteristic for drug development. However, further research is needed to fully understand its long-term safety and potential side effects.

The synthesis of 6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including those involving Grignard reactions and catalytic hydrogenation. These methods have enabled the efficient production of this compound on both laboratory and industrial scales.

In conclusion, 6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine (CAS No. 1188244-51-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As the field of medicinal chemistry advances, this compound may play a significant role in the development of novel treatments for various diseases.